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Compound of Interest

3-Fluoro-2-
Compound Name:
methoxybenzenemethanol

Cat. No.: B1322474

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or research setting. It is not a substitute for a formal risk assessment and the Safety
Data Sheet (SDS) provided by the supplier, which should always be consulted prior to handling
this chemical.

Executive Summary

3-Fluoro-2-methoxybenzenemethanol is a substituted benzyl alcohol derivative used in
organic synthesis. While a valuable building block, it presents several health and environmental
hazards that necessitate strict adherence to safety protocols. This guide provides a
comprehensive overview of its properties, hazards, and detailed procedures for safe handling,
storage, and disposal to minimize risk to personnel and the environment. The primary hazards
associated with this compound are skin irritation, serious eye irritation, the potential to cause
an allergic skin reaction (sensitization), and harm to aquatic life.

Hazard Identification and Classification

3-Fluoro-2-methoxybenzenemethanol is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification:
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Skin Irritation: Category 2[1]

Eye Irritation: Category 2A[1]

Skin Sensitisation: Sub-category 1B[1]

Acute Aquatic Hazard: Category 3[1]
Signal Word: Warning[1]

Hazard Pictograms:

o ialt text

Hazard Statements:

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1]

H402: Harmful to aquatic life.[1]

Physical and Chemical Properties

A summary of the known quantitative data for 3-Fluoro-2-methoxybenzenemethanol is
presented below. This information is critical for designing safe experimental setups and for
emergency planning.
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Property Value Source
Molecular Formula CsHoFO2
Molecular Weight 156.15 g/mol
Appearance Not spec.ified, likely a liquid or

low-melting solid
Melting Point 22 -25°C (72-77 °F) [1]
Boiling Point 259 °C (498 °F) [1]
Density 1.113 g/cm3 at 25 °C (77 °F) [1]
Flash Point Data not available

Vapor Pressure

Data not available

Solubility

Data not available

Autoignition Temperature

Data not available

Experimental Protocols for Safe Handling

Adherence to the following protocols is mandatory to mitigate the risks of skin and eye irritation,

skin sensitization, and environmental release.

Personal Protective Equipment (PPE)

A baseline of PPE is required at all times when handling 3-Fluoro-2-

methoxybenzenemethanol.

e Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber,

neoprene). Inspect gloves for tears or holes before each use. Change gloves immediately if

contamination is suspected.[1]

o Eye and Face Protection: Use chemical safety goggles that meet ANSI Z87.1 standards. If

there is a splash hazard, a face shield should be worn in addition to goggles.[1]
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» Skin and Body Protection: Wear a flame-retardant laboratory coat, long pants, and closed-

toe shoes.[2][3] An apron or over-sleeves may be appropriate for large-scale operations.[2]

[4]

Engineering Controls

» Ventilation: All handling of this chemical, including weighing, solution preparation, and

transfers, must be conducted in a properly functioning chemical fume hood to avoid
inhalation of any potential vapors or mists.[2][5]

Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[3]

Weighing and Transfer Protocol

This protocol is designed to prevent skin contact and environmental release during solid or

liquid transfers.

Preparation: Designate a specific area within a chemical fume hood for the weighing and
transfer operation.[1] Cover the work surface with absorbent, disposable bench paper.

Container Handling: Place the stock container of 3-Fluoro-2-methoxybenzenemethanol in
a secondary container (e.g., a beaker or plastic tub) before moving it to the designated area.

Weighing: If the material is a solid at room temperature, carefully transfer the required
amount to a tared container using a clean spatula. Avoid creating dust. If it is a liquid, use a
calibrated pipette or syringe for accurate transfer.

Closure: Tightly seal both the stock container and the receiving container immediately after
the transfer is complete.

Decontamination: Clean any spatulas or other reusable equipment with a suitable solvent
(e.g., ethanol or acetone) inside the fume hood. Collect the rinse solvent as hazardous
waste.

Glove Removal: Remove gloves using the proper technique to avoid skin contact and
dispose of them in the designated hazardous waste stream.
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e Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

[1]

Spill Response Protocol

A minor chemical spill is one that laboratory staff can safely manage without assistance. A

major spill requires evacuation and professional emergency response.

Evacuate: Alert personnel in the immediate vicinity and evacuate the area if necessary.[2]

Control Vapors: If the spill occurs outside a fume hood, ensure the area is well-ventilated,
opening windows if possible.[2]

Don PPE: Wear a minimum of a lab coat, safety goggles, and double-layered chemically
resistant gloves.

Contain and Absorb: For liquid spills, cover with an inert absorbent material (e.g., vermiculite,
sand, or a commercial spill kit absorbent). For solid spills, gently cover with a damp paper
towel to avoid raising dust.

Collect Waste: Carefully scoop the absorbed material and any contaminated debris into a
clearly labeled, sealable hazardous waste container.

Decontaminate Area: Clean the spill area with soap and water.[5]

Dispose: Dispose of all contaminated materials (including gloves and cleaning materials) as
hazardous waste. Do not wash spills down the drain.[2]

Storage and Disposal

Proper storage and disposal are crucial to maintain chemical stability and prevent

environmental contamination.

Storage

» Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2]

o Store away from incompatible materials, such as strong oxidizing agents.[3]
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» Store below eye level to minimize the risk of dropping and splashing.[2]

e The product is chemically stable under standard ambient conditions (room temperature).[1]

Disposal

As this chemical is harmful to aquatic life, it must not be released into the environment.[1]

o Waste Collection: Collect all waste containing 3-Fluoro-2-methoxybenzenemethanol,
including surplus material, reaction residues, and contaminated materials (e.g., gloves,

absorbent paper), in a designated, compatible, and clearly labeled hazardous waste
container.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name.

e Segregation: Do not mix this waste with other incompatible waste streams.

» Final Disposal: Dispose of the contents and the container through a licensed and approved
hazardous waste disposal company in accordance with all federal, state, and local
regulations.[1][6] Do not dispose of this chemical down the drain or in the regular trash.[2][6]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

General Advice: Show the Safety Data Sheet to the doctor in attendance.[1]
« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

e In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected
skin with plenty of water and soap for at least 15 minutes. If skin irritation or a rash occurs,
get medical advice/attention.[1][5]

e In Case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at
least 15 minutes. Remove contact lenses if present and easy to do so. Continue rinsing. If
eye irritation persists, get medical advice/attention from an ophthalmologist.[1]
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 If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately make the victim
drink water (two glasses at most) and consult a physician.[1][3]

Workflow and Logic Diagrams
Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 3-Fluoro-2-
methoxybenzenemethanol from procurement to disposal.
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Caption: Logical workflow for the safe handling of 3-Fluoro-2-methoxybenzenemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [3-Fluoro-2-methoxybenzenemethanol: A Technical
Guide to Safe Handling and Use]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322474#3-fluoro-2-methoxybenzenemethanol-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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